Cas no 94818-84-5 (phenacein)

phenacein structure
phenacein structure
Product Name:phenacein
CAS No:94818-84-5
MF:C13H8N2O4
MW:256.209
CID:1001279
PubChem ID:135532321
Update Time:2024-03-01

phenacein Chemical and Physical Properties

Names and Identifiers

    • phenacein
    • 6-hydroxy-3-oxo-5H-phenazine-1-carboxylic acid
    • 3,6-Dihydroxy-1-phenazinecarboxylic acid
    • 3,6-dihydroxy-1-phenazine carboxylic acid
    • 1-Phenazinecarboxylic acid, 3,6-dihydroxy-
    • 6-HYDROXY-3-OXO-3,5-DIHYDROPHENAZINE-1-CARBOXYLIC ACID
    • CID 135532321
    • 3,6-dihydroxyphenazine-1-carboxylic acid
    • SCHEMBL7326602
    • CHEBI:222740
    • 94818-84-5
    • DTXSID90915295
    • Inchi: 1S/C13H8N2O4/c16-6-4-7(13(18)19)11-9(5-6)15-12-8(14-11)2-1-3-10(12)17/h1-5,16-17H,(H,18,19)
    • InChI Key: NPAICBCRXGSAJJ-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2=C1N=C1C=C(C=C(C(=O)O)C1=N2)O

Computed Properties

  • Exact Mass: 256.04840674g/mol
  • Monoisotopic Mass: 256.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 1.4
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